3-[(3-chlorobenzyl)thio]-4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole

• IUPAC Name: 3-[(3-chlorophenyl)methylsulfanyl]-4-methyl-5-[(2-methylphenoxy)methyl]-1,2,4-triazole
• InChI: InChI=1S/C18H18ClN3OS/c1-13-6-3-4-9-16(13)23-11-17-20-21-18(22(17)2)24-12-14-7-5-8-15(19)10-14/h3-10H,11-12H2,1-2H3
• InChI Key: DEPQFXYDPVDEGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=NN=C(N2C)SCC3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN3OS
• Molecular Weight: 359.9 g/mol

Description

Triazoles are a class of organic compounds that contain three nitrogen atoms in a five-membered aromatic ring. They are used in various fields due to their diverse biological activities. The compound you’re asking about seems to be a derivative of triazole, with additional functional groups attached to it.

Synthesis Analysis

Triazoles can be synthesized through several methods, including the Huisgen cycloaddition, a popular method for synthesizing 1,2,3-triazoles. The process involves the reaction of an azide and a terminal alkyne, catalyzed by copper(I).

Molecular Structure Analysis

The triazole ring is planar and aromatic, which contributes to its stability. The presence of three nitrogen atoms in the ring can participate in hydrogen bonding, influencing its physical and chemical properties.

Chemical Reactions Analysis

Triazoles can undergo various chemical reactions due to the presence of multiple reactive sites. They can act as ligands in coordination chemistry, form covalent bonds with various electrophiles, or undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Triazoles are generally stable compounds. Their physical and chemical properties can vary widely depending on the substituents attached to the triazole ring.

Mechanism of Action

The biological activity of triazoles depends on their structure and the type of organism they interact with. Some triazoles are known to inhibit the enzyme lanosterol 14α-demethylase, disrupting the synthesis of ergosterol, a key component of fungal cell membranes.

Safety and Hazards

Like all chemicals, triazoles should be handled with care. Some triazoles are known to be toxic to certain organisms, and their safety for humans can depend on factors like the route of exposure and the dose.

Future Directions

Triazoles continue to be a focus of research due to their diverse biological activities. Researchers are exploring their use in various fields, including medicinal chemistry, agriculture, and materials science.